Cas no 2172289-32-4 (2-({4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}formamido)acetic acid)

• Product Name: 2-({4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}formamido)acetic acid
• CAS No: 2172289-32-4
• MF: C₂₆H₂₄N₂O₅
• MW: 444.479166984558
• CID: 6046669
• PubChem ID: 165535302
• Update Time: 2025-05-25

2-({4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}formamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}formamido)acetic acid
• EN300-1520694
• 2-({4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]phenyl}formamido)acetic acid
• 2172289-32-4

• Inchi： 1S/C26H24N2O5/c29-24(30)15-28-25(31)18-11-9-17(10-12-18)13-14-27-26(32)33-16-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-12,23H,13-16H2,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： UMWALJITWHDWBP-UHFFFAOYSA-N
• SMILES： O(C(NCCC1C=CC(C(NCC(=O)O)=O)=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 444.16852187g/mol
• Monoisotopic Mass: 444.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-({4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}formamido)acetic acid

Introduction to 2-({4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}formamido)acetic acid (CAS No. 2172289-32-4) in Modern Chemical and Pharmaceutical Research

The compound 2-({4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}formamido)acetic acid, identified by the CAS number 2172289-32-4, represents a significant advancement in the realm of specialized organic chemistry and pharmaceutical innovation. This intricate molecular structure, characterized by its fluorenyl and amino substituents, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The presence of a methoxycarbonyl group and a formamido moiety enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

Recent research has highlighted the compound's utility in the design of novel bioactive molecules. Its structural framework, incorporating a phenyl ring linked to an ethyleneamine chain, provides a versatile scaffold for further functionalization. This adaptability has been exploited in the synthesis of potential inhibitors targeting various biological pathways, including those implicated in cancer and inflammatory diseases. The fluorenyl component, known for its stability and fluorescence properties, offers additional opportunities for biochemical analysis and imaging applications.

In the context of medicinal chemistry, the 2-({4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}formamido)acetic acid (CAS No. 2172289-32-4) has been investigated for its interaction with specific enzymes and receptors. Preliminary studies suggest that it may exhibit inhibitory effects on proteases and kinases, which are critical in regulating cellular processes. The methoxycarbonyl group serves as a handle for further derivatization, enabling the fine-tuning of pharmacokinetic properties such as solubility and bioavailability.

The formamido moiety contributes to the compound's hydrogen bonding capacity, which is essential for binding to biological targets with high affinity. This feature has been leveraged in the development of peptidomimetics, where the compound serves as a scaffold to mimic natural peptide sequences while enhancing metabolic stability. Such modifications are crucial for improving drug efficacy and reducing side effects.

Advances in computational chemistry have further accelerated the exploration of this compound's potential. Molecular modeling studies have predicted favorable interactions between 2-({4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}formamido)acetic acid (CAS No. 2172289-32-4) and key disease-related proteins. These predictions have guided experimental efforts, leading to more targeted synthetic strategies. Additionally, high-throughput screening techniques have been employed to assess the compound's activity against a diverse panel of biological targets, identifying promising leads for further optimization.

The synthesis of this compound involves multi-step organic reactions, showcasing the expertise required in modern chemical synthesis. Key steps include the introduction of protective groups to prevent unwanted side reactions, followed by selective deprotection to achieve the desired functionalization. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the complex aryl ether linkage present in the molecule.

From a pharmaceutical perspective, the development of novel therapeutics relies heavily on innovative molecular design. The structural features of 2-({4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}formamido)acetic acid (CAS No. 2172289-32-4) make it a compelling candidate for further investigation. Its ability to modulate biological pathways while maintaining chemical stability positions it as a promising candidate for future drug candidates.

The integration of interdisciplinary approaches—combining organic synthesis, computational modeling, and biochemical assays—has been instrumental in uncovering the potential of this compound. Such collaborative efforts are essential for translating laboratory discoveries into tangible therapeutic benefits. As research continues to evolve, new applications for 2-{(4-{[({(9H-fluoren-l0)-y1)methoxycarbony1}amino]ethyl}-phenyl)-formamido}-acetic acid (CAS No. 21722893244) are expected to emerge, further solidifying its role in advancing chemical biology and medicine.